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Methane (CHa4) and octane (CsHis) are both non-polar alkanes, which are acyclic saturated
hydrocarbons composed solely of carbon and hydrogen atoms.[1] The interactions between
these molecules are governed by weak intermolecular forces, as there is no significant bond
polarity due to the small electronegativity difference between carbon and hydrogen.[2][3]
Consequently, the only attractions between neighboring alkane molecules are van der Waals
forces, specifically London dispersion forces.[2][4] These forces, while individually weak
(ranging from 0.1-5 kJ/mol), are additive and their cumulative effect significantly influences the
physical properties of these substances.[5]

The strength of London dispersion forces is dependent on the size and surface area of the
molecules.[5][6] As the number of carbon atoms in an alkane chain increases, so does its
molecular size and surface area, leading to stronger intermolecular attractions.[6] This directly
explains why methane, with a single carbon atom, is a gas at room temperature, while octane,
with eight carbon atoms, is a liquid.[7] The boiling point of alkanes steadily increases with
molecular weight due to this increase in the strength of van der Waals forces.[6] For instance,
the boiling point of methane is -161.5°C, whereas the boiling point of decane (Cio0H22) is 174°C.

[6]
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Dominant Intermolecular Interaction: London
Dispersion Forces

The primary intermolecular force between methane and octane molecules is the London
dispersion force.[2][6][8] This force arises from temporary, fluctuating dipoles in the electron
clouds of the molecules. Even though alkanes are non-polar on average, the constant
movement of electrons can create a transient, instantaneous dipole in one molecule. This
temporary dipole can then induce a corresponding dipole in a neighboring molecule, resulting
in a weak electrostatic attraction.[9]

Because methane is a small, symmetrical molecule and octane is a larger, linear-chain
molecule, the interaction is characterized by the attraction between the transient dipole of a
methane molecule and the induced dipole on a segment of the much larger octane molecule.
The larger surface area of octane allows for more significant areas of contact and, therefore,
stronger cumulative dispersion forces compared to the interactions between methane

molecules themselves.[5]
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Conceptual Model of London Dispersion Forces
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A diagram illustrating the formation of London dispersion forces.

Quantitative Analysis of Methane-Octane
Interactions

The interactions between methane and octane have been quantified through various
experimental and computational methods. Key data points include solubility, enthalpy of
solution, and interfacial tension.

Solubility Data
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The solubility of methane in octane is a direct measure of the favorability of the intermolecular
interactions. Experimental data on the mole fraction solubility of methane in octane at various
temperatures and a partial pressure of 101.325 kPa (1 atm) are presented below.

Mole Fraction Solubility (x  Partial Molar Gibbs Energy
Temperature (K)

10-3) of Solution (kJ/mol)
273.15 Value not provided Value not provided
283.15 Value not provided Value not provided
293.15 Value not provided Value not provided

13.109 (calculated for
298.15 5.57

heptane)
] 13.412 (calculated for
303.15 Value not provided
heptane)
_ 14.017 (calculated for
313.15 Value not provided

heptane)

Table 1: Tentative solubility
values for methane in octane.
Data is limited, with the value
at 298.15 K being the primary
experimental point reported in
one study.[10] Gibbs energy
values are shown for the
similar methane-heptane

system for context.

Additional studies have measured methane solubility in octane + ethanol mixtures at
significantly higher pressures.[11]

Thermodynamic Data

The enthalpy of solution provides insight into the energy changes that occur when methane
dissolves in octane. The process involves overcoming methane-methane and octane-octane
interactions and forming new methane-octane interactions.
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Thermodynamic Parameter Reported Value (kJ/mol) Source Study
Enthalpy of Solution (AHsol) -2.97 Wilcock et al.
Enthalpy of Solution (AHsol) -4.16 Hayduk and Buckley

Table 2: Enthalpy of solution
for methane in octane. The
differing values highlight

experimental variability.[10]

Interfacial Tension

The interfacial tension (IFT) between methane and octane is another important parameter that
depends on intermolecular forces. Studies have shown that the IFT decreases with increasing
temperature and pressure, indicating that these conditions weaken the net intermolecular
interactions at the interface.[12] Methane has been shown to be more preferentially adsorbed

on octane than on water.[12]

Experimental Protocols for Characterization

A variety of experimental techniques are employed to measure the physical properties that
arise from methane-octane intermolecular forces.

Measurement of Gas Solubility

The solubility of methane in octane can be determined using volumetric or gas-liquid
chromatography (GLC) methods.

e Principle: A known volume of the solvent (octane) is brought into equilibrium with the gas
(methane) at a specific temperature and pressure. The amount of gas that dissolves in the

liquid phase is then measured.
¢ Methodology (Simplified Volumetric Method):
o A precise volume of degassed octane is introduced into a thermostatted equilibrium cell.

o Methane gas is introduced into the cell at a controlled pressure.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://srdata.nist.gov/solubility/IUPAC/SDS-27-28/SDS-27-28-pages_202.pdf
https://www.researchgate.net/publication/257418812_Interfacial_Tension_between_Methane_and_Octane_at_Elevated_Pressure_at_Five_Temperatures_from_2742_to_2822_K
https://www.researchgate.net/publication/257418812_Interfacial_Tension_between_Methane_and_Octane_at_Elevated_Pressure_at_Five_Temperatures_from_2742_to_2822_K
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13772506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The system is agitated (e.g., stirred or rocked) for a sufficient time to reach phase
equilibrium.

o The volume of undissolved gas is measured, and the change from the initial volume allows
for the calculation of the amount of methane absorbed by the octane.

o The mole fraction solubility is calculated from the amount of dissolved methane and the
known amount of octane.

Interfacial Tension Measurement (Pendant-Drop Method)

The pendant-drop method is a common technique for measuring the interfacial tension
between a gas and a liquid under various conditions.

e Principle: The shape of a drop of liquid (octane) suspended from the tip of a needle in a
pressurized chamber of gas (methane) is determined by the balance between gravitational

forces and surface/interfacial tension.
o Methodology:

o An experimental cell is filled with methane and pressurized to the desired level. The
temperature is precisely controlled.

o Adrop of octane is formed at the tip of a capillary needle inside the cell.
o A high-resolution camera captures the profile of the pendant drop.

o Image analysis software fits the drop shape to the Young-Laplace equation to determine
the interfacial tension.
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Workflow for Pendant-Drop IFT Measurement
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A simplified workflow for determining methane-octane interfacial tension.
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Computational Approaches

Computational chemistry provides powerful tools for investigating intermolecular forces at the
molecular level. Density Functional Theory (DFT) and molecular dynamics simulations are
used to model the interactions between methane and other molecules.[13][14] These studies
can calculate interaction energies, binding energies, and predict thermodynamic properties.[15]
[16] For alkane mixtures, united-atom forcefields are often used in simulations to model vapor-
liquid equilibrium phase diagrams with reasonable agreement with experimental data.[17]
While many computational studies focus on the activation of methane's C-H bond by metal
complexes, the underlying principles are used to understand the weaker van der Waals
interactions with solvents like octane.[13][18][19]

Conclusion

The intermolecular forces between methane and octane are exclusively London dispersion
forces, a type of van der Waals interaction. The significant difference in molecular size between
the two alkanes leads to a substantial difference in the magnitude of these forces, dictating
their physical states at standard conditions. Quantitative data from solubility and interfacial
tension experiments, combined with thermodynamic parameters like the enthalpy of solution,
provide a comprehensive picture of these weak but crucial interactions. The methodologies
outlined herein represent standard approaches for characterizing the physicochemical behavior
of such non-polar systems, which is fundamental knowledge for applications ranging from
petrochemical engineering to solvent modeling in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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